N-[(1S)-1-(pyridin-2-yl)ethyl]methanesulfonamide

• IUPAC Name: N-[(1S)-1-pyridin-2-ylethyl]methanesulfonamide
• InChI: InChI=1S/C8H12N2O2S/c1-7(10-13(2,11)12)8-5-3-4-6-9-8/h3-7,10H,1-2H3/t7-/m0/s1
• InChI Key: FKYZVQMLDJQCKR-ZETCQYMHSA-N
• Canonical SMILES: CC(C1=CC=CC=N1)NS(=O)(=O)C
• Isomeric SMILES: C[C@@H](C1=CC=CC=N1)NS(=O)(=O)C
• Molecular Formula: C8H12N2O2S
• Molecular Weight: 200.26 g/mol
• CAS No.: 1567911-60-7

Description

“N-[(1S)-1-(pyridin-2-yl)ethyl]methanesulfonamide” is a chemical compound with the CAS Number: 1567911-60-7. It has a molecular weight of 200.26 and its IUPAC name is (S)-N-(1-(pyridin-2-yl)ethyl)methanesulfonamide.

Molecular Structure Analysis

The molecular formula of “this compound” is C8H12N2O2S. The InChI Code is 1S/C8H12N2O2S/c1-7(10-13(2,11)12)8-5-3-4-6-9-8/h3-7,10H,1-2H3/t7-/m0/s1.

Scientific Research Applications

Metal Coordination and Structural Insights

N-[(1S)-1-(pyridin-2-yl)ethyl]methanesulfonamide and its derivatives have been studied for their potential as ligands in metal coordination. Research on its molecular and supramolecular structures reveals significant insights into hydrogen bonding and intermolecular interactions. For instance, N-[2-(pyridin-2-yl)ethyl]methanesulfonamide forms hydrogen-bonded dimers, and its derivatives exhibit distinct hydrogen bonding patterns that influence their supramolecular assembly and interactions, such as π-π stacking and intra- and intermolecular hydrogen bonding, which are critical in the formation of complex molecular architectures (Jacobs et al., 2013).

Catalysis and Transfer Hydrogenation

The compound and its derivatives have also been explored in catalysis, particularly in transfer hydrogenation processes. For example, derivatives have been used as pre-catalysts for the transfer hydrogenation of ketones, showcasing the efficiency of these compounds in catalytic reactions without the need for basic additives or halide abstractors. This highlights their potential in sustainable and green chemistry applications (Ruff et al., 2016).

Electrophilic Conversion of Methane

Moreover, the broader field of methane conversion into more valuable compounds underlines the importance of research into functionalized derivatives like this compound. Electrophilic conversion of methane, for instance, presents a promising avenue for utilizing methane more effectively, where such derivatives could play a role in the development of novel catalytic processes or as intermediates in organic synthesis (Olah, 1987).

Synthesis and Stereochemical Applications

The stereospecific synthesis of chiral nonracemic 1-(2-pyridinyl)ethylamines from this compound demonstrates its utility in producing stereochemically pure compounds. This method allows for the introduction of amino functions onto the 2-pyridinylmethyl carbon center with inversion of configuration, which is invaluable in the synthesis of complex organic molecules and in medicinal chemistry (Uenishi et al., 2004).

Safety and Hazards

The safety information and hazards associated with “N-[(1S)-1-(pyridin-2-yl)ethyl]methanesulfonamide” are not explicitly mentioned in the available resources. For detailed safety information, it is recommended to refer to the Material Safety Data Sheet (MSDS) provided by the manufacturer.